Cas no 2137903-28-5 (4-Bromo-5-(3-chloro-2,2-dimethylpropyl)-1,2-thiazole)

• Product Name: 4-Bromo-5-(3-chloro-2,2-dimethylpropyl)-1,2-thiazole
• CAS No: 2137903-28-5
• MF: C₈H₁₁BrClNS
• MW: 268.601639032364
• CID: 5288610
• PubChem ID: 165793819
• Update Time: 2025-05-19

4-Bromo-5-(3-chloro-2,2-dimethylpropyl)-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• 2137903-28-5
• EN300-679162
• 4-bromo-5-(3-chloro-2,2-dimethylpropyl)-1,2-thiazole
• 4-Bromo-5-(3-chloro-2,2-dimethylpropyl)-1,2-thiazole

• Inchi： 1S/C8H11BrClNS/c1-8(2,5-10)3-7-6(9)4-11-12-7/h4H,3,5H2,1-2H3
• InChI Key： CCALPWCJZYFLIC-UHFFFAOYSA-N
• SMILES： BrC1C=NSC=1CC(C)(C)CCl

Computed Properties

• Exact Mass: 266.94841g/mol
• Monoisotopic Mass: 266.94841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.1Ų

Additional information on 4-Bromo-5-(3-chloro-2,2-dimethylpropyl)-1,2-thiazole

4-Bromo-5-(3-chloro-2,2-dimethylpropyl)-1,2-thiazole: A Comprehensive Overview

The compound 4-Bromo-5-(3-chloro-2,2-dimethylpropyl)-1,2-thiazole, with the CAS number NO2137903-28-5, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are five-membered rings containing sulfur and nitrogen atoms. The presence of bromine and chlorine substituents in its structure introduces unique electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The thiazole ring is known for its ability to act as a scaffold for bioactive molecules, and the substitution pattern in this compound further enhances its pharmacological properties. Researchers have demonstrated that 4-Bromo-5-(3-chloro-2,2-dimethylpropyl)-1,2-thiazole exhibits significant activity against several cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

In addition to its pharmacological applications, this compound has also been explored for its role in material science. The thiazole moiety is known to impart stability and reactivity to materials, making it suitable for applications in sensors and electronic devices. Recent advancements in nanotechnology have further expanded the scope of this compound, with studies focusing on its ability to act as a precursor for the synthesis of novel nanomaterials.

The synthesis of 4-Bromo-5-(3-chloro-2,2-dimethylpropyl)-1,2-thiazole involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by bromination and chlorination steps to introduce the respective substituents. Researchers have optimized these steps to improve yield and purity, employing techniques such as microwave-assisted synthesis and catalytic methods. These advancements have not only streamlined the production process but also reduced the environmental impact associated with traditional synthetic methods.

The structural features of this compound make it highly versatile in terms of reactivity. The bromine atom at position 4 contributes to its electrophilic character, while the chlorine-substituted propyl group at position 5 introduces steric hindrance. This combination allows for selective reactions under specific conditions, making it a valuable intermediate in organic synthesis. Recent studies have explored its use as a building block for constructing more complex molecules with diverse functionalities.

In terms of biological activity, this compound has shown promising results in vitro assays targeting enzymes involved in inflammation and cancer progression. For instance, it has demonstrated inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammatory processes. Additionally, its ability to modulate signaling pathways associated with cell proliferation and apoptosis makes it a compelling candidate for anticancer therapies.

The environmental impact of this compound has also been a topic of interest. Researchers have investigated its biodegradation potential under various conditions and found that it exhibits moderate biodegradability under aerobic conditions. This information is crucial for assessing its safety profile and ensuring that its use does not pose significant risks to ecosystems.

In conclusion, 4-Bromo-5-(3-chloro-2,2-dimethylpropyl)-1,2-thiazole is a multifaceted compound with applications spanning drug discovery, material science, and organic synthesis. Its unique structural features and reactivity make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovations.